Cas no 17019-25-9 (2,3-Butanedione, monooxime, (E)-)

2,3-Butanedione, monooxime, (E)- structure

17019-25-9 structure

Product Name:2,3-Butanedione, monooxime, (E)-

CAS No:17019-25-9

Molecular Formula:C₄H₇NO₂

Molecular Weight:101.10388

CID:1352552

PubChem ID:6409633

2,3-Butanedione, monooxime, (E)- Properties

Names and Identifiers

- 2,3-Butanedione, monooxime, (E)-
- CCRIS 6215
- 2,3-Butanedione monoxime, 97%
- CHEMBL1255578
- AI3-23962
- DAM
- 2,3-Butanedione 2-Monoxime
- SCHEMBL282899
- NCGC00024887-05
- (3E)-3-hydroxyimino-2-butanone
- Diacetylmonooxime
- B 0753
- SCHEMBL257234
- (e)-3-(hydroxyimino)butan-2-one
- (3Z)-3-(HYDROXYIMINO)BUTAN-2-ONE
- Diacetyl monoxime
- HSCI1_000099
- biacetylmonooxime
- SR-01000075306
- NCGC00260775-01
- EU-0100090
- C07509
- Biacetyl monoxime;Diacetyl monoxime;DAM
- 2,3-Butanedione-2-monoxime
- 57-71-6
- NSC 116103
- s3699
- 2,3-Butanedione 3-monoxime
- 2-Oximino-3-butanone
- Diacetylmonoxime
- NSC-660
- 4-01-00-03646 (Beilstein Handbook Reference)
- NCGC00024887-07
- (3E)-3-hydroxyiminobutan-2-one
- BDM
- 2, 3-butanedione monooxime
- AKOS005207181
- J-610059
- 19SQ93LM6H
- 3-(hydroxyimino)butan-2-one
- (2E)-butane-2,3-dione oxime
- 2,3-Butanedione monooxime
- NCGC00024887-04
- 2, monooxime
- 2,3-Butanedione, 2-oxime
- 3-oxo-2-butanone oxime
- (Z)-3-(Hydroxyimino)butan-2-one
- WLN: QNUY1&V1
- BDBM50024959
- NCGC00024887-03
- NSC 660
- cMAP_000064
- Biacetyl monoxime
- FSEUPUDHEBLWJY-HWKANZROSA-
- A831569
- Q63392903
- 3-Oximino-2-butanone
- Lopac0_000090
- HMS3260A22
- SR-01000075306-3
- Z1954805325
- 2,3-Butanedione, monooxime, (2E)-
- CS-0015129
- SDCCGSBI-0050078.P002
- UNII-19SQ93LM6H
- CCG-204185
- NSC660
- 2,3-Butanedione monoxime, p.a., 99.0%
- Diacetyl monooxime
- Isonitrosoethyl methyl ketone
- Biacetyl monooxime
- 2,3-butanedione monoxime
- 2,3-Butanedione monoxime, for spectrophotometric det. of urea, >=99.0%
- W-105446
- NCGC00024887-02
- 17019-25-9
- MFCD00002116
- 2,3-Butanedione, monooxime, (Z)-
- 2,3-Butanedione, monooxime
- 2,3-Butanedione monoxime, >=98%
- NSC-116103
- 2,3-Butanedione oxime
- AS-58741
- InChI=1/C4H7NO2/c1-3(5-7)4(2)6/h7H,1-2H3/b5-3+
- 2, monoxime
- (3E)-3-(hydroxyimino)butan-2-one
- 2,3-Butanedione 2-oxime
- SR-01000075306-1
- EINECS 200-348-5
- 2,3-Butanedione, 2-oxime, (2E)-
- DAM (oxime)
- NSC116103
- 110828-81-4
- Tox21_500090
- EN300-103351
- 2-3-Butanedione monoxime
- CHEBI:4480
- HY-Y0413
- BRN 0605582
- +Expand
- InChIKey： FSEUPUDHEBLWJY-HWKANZROSA-N
- Inchi： InChI=1S/C4H7NO2/c1-3(5-7)4(2)6/h7H,1-2H3/b5-3+
- SMILES： C/C(=N\O)/C(=O)C

Computed Properties

Exact Mass: 101.04771
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 101.047678466g/mol
Heavy Atom Count: 7
Complexity: 106
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 49.7Å²

Experimental Properties

PSA: 49.66

2,3-Butanedione, monooxime, (E)- Related Literature

1. A supramolecular spin crossover Fe(iii) complex and its Cr(iii) isomer: stabilization of water–chloride cluster within supramolecular host

Rajat Saha,Susobhan Biswas,Ian M. Steele,Kamalendu Dey,Golam Mostafa Dalton Trans. 2011 40 3166
2. Recent developments on oximes to improve the blood brain barrier penetration for the treatment of organophosphorus poisoning: a review

Mohd Nor Faiz Norrrahim,Mas Amira Idayu Abdul Razak,Noor Aisyah Ahmad Shah,Herdawati Kasim,Wan Yusmawati Wan Yusoff,Norhana Abdul Halim,Siti Aminah Mohd Nor,Siti Hasnawati Jamal,Keat Khim Ong,Wan Md Zin Wan Yunus,Victor Feizal Knight,Noor Azilah Mohd Kasim RSC Adv. 2020 10 4465
3. Electrochemical C–N coupling of CO2 and nitrogenous small molecules for the electrosynthesis of organonitrogen compounds

Xianyun Peng,Libin Zeng,Dashuai Wang,Zhibin Liu,Yan Li,Zhongjian Li,Bin Yang,Lecheng Lei,Liming Dai,Yang Hou Chem. Soc. Rev. 2023 52 2193
4. Mechanical and spatial determinants of cytoskeletal geodesic dome formation in cardiac fibroblasts

Emilia Entcheva,Harold Bien Integr. Biol. 2009 1 212
5. Regression of murine Ehrlich ascites carcinoma using synthesized cobalt complex

Entsar A. Saad,Mohamed M. Hassanien,Hatem A. El-mezayen,Nada M. ELmenawy Med. Chem. Commun. 2017 8 1103
6. An Fe3O4 supported O-phenylenediamine based tetraaza Schiff base-Cu(ii) complex as a novel nanomagnetic catalytic system for synthesis of pyrano[2,3-c]pyrazoles

Rehab Tahseen alhayo,Ghufran Sh. Jassim,Hasanain Amer Naji,A. H. Shather,Israa Habeeb Naser,Luay Ali Khaleel,Haider Abdulkareem Almashhadani Nanoscale Adv. 2023 5 7018
7. A microdevice for studying intercellular electromechanical transduction in adult cardiac myocytes

Xu Zhang,Qian Wang,Brian Gablaski,Xiaojin Zhang,Pamela Lucchesi,Yi Zhao Lab Chip 2013 13 3090
8. X-Ray structures and magnetism of azido-bridged mixed-ligand binuclear copper(II) complexes. Model complexes of the type III copper protein centre

Keiji Matsumoto,Shun'ichiro Ooi,Wasuke Mori,Yasuo Nakao J. Chem. Soc. Dalton Trans. 1990 3117
9. Phenolic oxime based receptors for selective detection of fluoride

Suchibrata Borah,Bhrigu Phukan Das,Gayatri Konwar,Sanjeev Pran Mahanta,Nayanmoni Gogoi RSC Adv. 2015 5 75187
10. Enhancing H2 evolution performance of an immobilised cobalt catalyst by rational ligand design

Janina Willkomm,Nicoleta M. Muresan,Erwin Reisner Chem. Sci. 2015 6 2727

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